Cas no 20056-96-6 (2-Propyn-1-amine, N-(phenylmethoxy)-)

2-Propyn-1-amine, N-(phenylmethoxy)-, is a specialized organic compound featuring a propargylamine core functionalized with a benzyloxy group. This structure imparts reactivity suitable for applications in organic synthesis, particularly in click chemistry and cross-coupling reactions. The propargyl moiety enables efficient participation in copper-catalyzed azide-alkyne cycloaddition (CuAAC), while the benzyloxy group offers protective functionality and potential for further derivatization. Its stability under standard conditions and compatibility with diverse reaction environments make it a valuable intermediate for pharmaceutical and materials science research. The compound’s balanced reactivity and selectivity enhance its utility in constructing complex molecular architectures.

2-Propyn-1-amine, N-(phenylmethoxy)- structure

20056-96-6 structure

Product Name:2-Propyn-1-amine, N-(phenylmethoxy)-

CAS No:20056-96-6

MF:C₁₀H₁₁NO

MW:161.200442552567

MDL:MFCD21116722

CID:4710429

PubChem ID:21740253

Update Time:2025-06-15

2-Propyn-1-amine, N-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

- 2-Propyn-1-amine, N-(phenylmethoxy)-
- MDL： MFCD21116722
- Inchi： 1S/C10H11NO/c1-2-8-11-12-9-10-6-4-3-5-7-10/h1,3-7,11H,8-9H2
- InChI Key： RMPMXTWHZGCBLK-UHFFFAOYSA-N
- SMILES： O(CC1C=CC=CC=1)NCC#C

Computed Properties

Exact Mass: 161.084063974g/mol
Monoisotopic Mass: 161.084063974g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 21.3
XLogP3: 1.5

2-Propyn-1-amine, N-(phenylmethoxy)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D632791-5g	(benzyloxy)(prop-2-yn-1-yl)amine	20056-96-6	95%	5g	$785	2024-08-03
eNovation Chemicals LLC	D632791-10g	(benzyloxy)(prop-2-yn-1-yl)amine	20056-96-6	95%	10g	$985	2024-08-03
Enamine	EN300-6263631-0.05g	(benzyloxy)(prop-2-yn-1-yl)amine	20056-96-6	95%	0.05g	$106.0	2023-05-30
Enamine	EN300-6263631-0.1g	(benzyloxy)(prop-2-yn-1-yl)amine	20056-96-6	95%	0.1g	$158.0	2023-05-30
Enamine	EN300-6263631-0.25g	(benzyloxy)(prop-2-yn-1-yl)amine	20056-96-6	95%	0.25g	$228.0	2023-05-30
Enamine	EN300-6263631-0.5g	(benzyloxy)(prop-2-yn-1-yl)amine	20056-96-6	95%	0.5g	$433.0	2023-05-30
Enamine	EN300-6263631-1.0g	(benzyloxy)(prop-2-yn-1-yl)amine	20056-96-6	95%	1g	$557.0	2023-05-30
Enamine	EN300-6263631-2.5g	(benzyloxy)(prop-2-yn-1-yl)amine	20056-96-6	95%	2.5g	$1089.0	2023-05-30
Enamine	EN300-6263631-5.0g	(benzyloxy)(prop-2-yn-1-yl)amine	20056-96-6	95%	5g	$1614.0	2023-05-30
Enamine	EN300-6263631-10.0g	(benzyloxy)(prop-2-yn-1-yl)amine	20056-96-6	95%	10g	$2393.0	2023-05-30

2-Propyn-1-amine, N-(phenylmethoxy)- Related Literature

1. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
2. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
3. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
4. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
5. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331

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Additional information on 2-Propyn-1-amine, N-(phenylmethoxy)-

Research Briefing on 2-Propyn-1-amine, N-(phenylmethoxy)- (CAS: 20056-96-6) in Chemical Biology and Pharmaceutical Applications

The compound 2-Propyn-1-amine, N-(phenylmethoxy)- (CAS: 20056-96-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug development.

Recent studies have highlighted the versatility of 2-Propyn-1-amine, N-(phenylmethoxy)- as a key intermediate in the synthesis of bioactive molecules. Its propargylamine moiety and benzyloxy group enable diverse chemical modifications, making it a valuable scaffold for designing enzyme inhibitors and receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor for developing selective monoamine oxidase (MAO) inhibitors, which are being explored for neurodegenerative disease treatment.

Advanced analytical techniques, including NMR spectroscopy and X-ray crystallography, have been employed to characterize the molecular interactions of 2-Propyn-1-amine, N-(phenylmethoxy)- with biological targets. Research teams at several academic institutions have reported its ability to form stable complexes with specific protein domains, suggesting potential applications in targeted drug delivery systems. These findings were corroborated by molecular docking simulations published in Bioorganic & Medicinal Chemistry Letters earlier this year.

From a pharmacological perspective, preliminary in vitro studies indicate that derivatives of 2-Propyn-1-amine, N-(phenylmethoxy)- exhibit promising activity against certain cancer cell lines, particularly in hematological malignancies. The compound's mechanism of action appears to involve interference with cellular signaling pathways, as evidenced by recent proteomics studies. However, researchers caution that further investigation is needed to fully understand its pharmacokinetic profile and potential toxicity.

The industrial applications of 2-Propyn-1-amine, N-(phenylmethoxy)- are also expanding. Several pharmaceutical companies have included this compound in their patent filings for novel therapeutic agents, particularly in the areas of CNS disorders and inflammation. Its stability under various conditions and relatively straightforward synthesis route make it an attractive candidate for scale-up production.

Looking forward, the research community anticipates increased exploration of 2-Propyn-1-amine, N-(phenylmethoxy)- in combination therapies and as part of drug conjugates. Current challenges include optimizing its bioavailability and target specificity, which are active areas of investigation. The compound's unique chemical properties continue to make it a subject of intense study across multiple disciplines within the chemical and pharmaceutical sciences.